Cas no 13464-37-4 (Arsenious Acid Sodium Salt)
Arsenious Acid Sodium Salt Chemical and Physical Properties
Names and Identifiers
-
- Arsenous acid,trisodium salt (9CI)
- trisodium arsenite
- 236-681-8
- arsenite de trisodium
- Arsenite, sodium
- sodium meta-arsenite
- Trinatriumarsenit
- Arsenious acid, sodium salt
- Arsenous acid,trisodium salt
- Arsenous acid, trisodium salt
- arsenious acid, trisodium salt
- 13464-37-4
- trisodium;arsorite
- Arsenious acid (H3AsO3), trisodium salt
- UN1686
- DTXSID40161442
- Sodium orthoarsenite
- Sodium arsenite, solid
- Natriumarsenit [German]
- 14060-38-9
- Natriumarsenit
- NS00087049
- Q18210148
- AI3-01066
- SODIUMORTHOARSENITE
- Arsonic acid, sodium salt
- Sodium arsenite, solid [UN2027] [Poison]
- EINECS 236-681-8
- Arsenious acid (H3AsO3), sodium salt
- UN2027
- Arsenious Acid Sodium Salt
-
- Inchi: 1S/AsO3.3Na/c2-1(3)4;;;/q-3;3*+1
- InChI Key: FJDHVPHQDPJCHK-UHFFFAOYSA-N
- SMILES: [As]([O-])([O-])[O-].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 191.8757
- Monoisotopic Mass: 191.876
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 8
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2A^2
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 69.18
- LogP: -0.73720
Arsenious Acid Sodium Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A774165-1000mg |
Arsenious Acid Sodium Salt |
13464-37-4 | 1g |
$ 724.00 | 2023-04-19 | ||
| TRC | A774165-250mg |
Arsenious Acid Sodium Salt |
13464-37-4 | 250mg |
$ 201.00 | 2023-04-19 | ||
| TRC | A774165-500mg |
Arsenious Acid Sodium Salt |
13464-37-4 | 500mg |
$ 379.00 | 2023-04-19 | ||
| TRC | A774165-1g |
Arsenious Acid Sodium Salt |
13464-37-4 | 1g |
$ 600.00 | 2022-06-07 | ||
| TRC | A774165-2.5g |
Arsenious Acid Sodium Salt |
13464-37-4 | 2.5g |
$ 1527.00 | 2023-04-19 |
Arsenious Acid Sodium Salt Related Literature
-
Karolin K. Kroening,Morwena J. V. Solivio,Mónica García-López,Alvaro Puga,Joseph A. Caruso Metallomics 2009 1 59
-
Karolin K. Kroening,Morwena J. V. Solivio,Mónica García-López,Alvaro Puga,Joseph A. Caruso Metallomics 2009 1 59
-
A. E. Beezer,C. T. Mortimer J. Chem. Soc. A 1966 330
-
Keni Vidilaseris,Juho Kellosalo,Adrian Goldman Anal. Methods 2018 10 646
-
Ryan G. Brennan,Su-Ann E. O’Brien Murdock,Maryam Farmand,Kaveh Kahen,Salar Samii,Jessica M. Gray,Akbar Montaser J. Anal. At. Spectrom. 2007 22 1199
Additional information on Arsenious Acid Sodium Salt
Introduction to Sodium Salt of Arsenious Acid (CAS No. 13464-37-4)
Sodium Salt of Arsenious Acid, with the chemical formula Na3AsO3, is a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, identified by its unique CAS number 13464-37-4, has garnered attention due to its diverse applications and the latest advancements in research that highlight its potential.
The sodium salt of arsenious acid is a derivative of arsenic, which has been used for centuries in various medicinal applications. While arsenic is often associated with toxicity, the sodium salt form offers a more controlled and manageable compound for research and therapeutic purposes. The compound's stability and solubility make it an attractive candidate for further exploration in pharmaceutical development.
In recent years, significant progress has been made in understanding the mechanisms by which arsenic-based compounds interact with biological systems. Research has revealed that sodium arsenite (the anionic form of arsenious acid) can selectively target certain enzymes and proteins involved in cell proliferation and survival. This has led to its investigation as a potential agent in the treatment of various diseases, including cancer.
A key area of research has focused on the role of sodium arsenite in modulating apoptosis (programmed cell death) and inhibiting tumor growth. Studies have shown that sodium arsenite can induce apoptosis in cancer cells by interfering with key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings have opened up new avenues for the development of cancer therapeutics that leverage the unique properties of arsenic compounds.
Beyond its applications in oncology, sodium salt of arsenious acid has also been explored for its potential in treating other conditions. For instance, research suggests that it may have neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of sodium arsenite to cross the blood-brain barrier and exert its effects within the central nervous system has been a focus of several preclinical studies.
The synthesis and characterization of sodium salt of arsenious acid are critical steps in ensuring its efficacy and safety in various applications. Advanced synthetic techniques have enabled researchers to produce high-purity forms of this compound, which are essential for rigorous testing in both laboratory and clinical settings. Techniques such as precipitation, crystallization, and recrystallization are commonly employed to obtain crystals suitable for further analysis.
In addition to its therapeutic potential, sodium salt of arsenious acid plays a crucial role in basic research aimed at understanding cellular processes. Its ability to modulate enzyme activity and protein interactions makes it a valuable tool for studying mechanisms underlying various diseases. By using this compound as a probe, researchers can gain insights into how cellular pathways are dysregulated in conditions like cancer, inflammation, and metabolic disorders.
The regulatory landscape surrounding the use of sodium salt of arsenious acid is also an important consideration. Given its history as a controversial substance, stringent guidelines are in place to ensure its safe handling and application. Regulatory bodies such as the FDA and EMA have established protocols for the approval of drugs containing arsenic derivatives, emphasizing the need for thorough toxicological studies and clinical trials.
The future prospects for sodium salt of arsenious acid are promising, with ongoing research aiming to expand its therapeutic applications and improve its safety profile. Innovations in drug delivery systems may enhance the targeted delivery of this compound to affected tissues, reducing side effects while maximizing efficacy. Additionally, combination therapies involving sodium arsenite with other drugs may offer synergistic benefits in treating complex diseases.
In conclusion, sodium salt of arsenious acid (CAS No. 13464-37-4) is a multifaceted compound with significant potential in both research and medicine. Its unique properties make it a valuable tool for studying cellular processes and developing new treatments for various diseases. As research continues to uncover new insights into its mechanisms of action, the applications of this compound are likely to expand, offering hope for improved patient outcomes.
13464-37-4 (Arsenious Acid Sodium Salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)